Cas no 56795-67-6 (2,3,7,8-tetrachlorooxanthrene)

2,3,7,8-tetrachlorooxanthrene structure
2,3,7,8-tetrachlorooxanthrene structure
Product Name:2,3,7,8-tetrachlorooxanthrene
CAS No:56795-67-6
MF:C12H4Cl4O2
MW:321.970959663391
CID:945973
PubChem ID:15625
Update Time:2025-04-19

2,3,7,8-tetrachlorooxanthrene Chemical and Physical Properties

Names and Identifiers

    • 2,3,7,8-tetrachlorooxanthrene
    • TCDD [MI]
    • 2,3,7,8-Tetrachloro-dibenzo[b,e][1,4]dioxin
    • 56795-67-6
    • TCDD
    • 1746-01-6
    • 2,3,7,8-Tetrachloro-p-dioxin
    • Dibenzo-p-dioxin, 2,3,7,8-tetrachloro-
    • [3H]-TCDD
    • NSC-767477
    • TCDBD
    • 2,3,7,8-TETRACHLORODIBENZO-P-DIOXIN [HSDB]
    • NSC767477
    • 2,3,7,8-Tetrachlorodibenzo-1,4-dioxin
    • NCI-C03714
    • Dioxine
    • C07557
    • METHOD 1613 CLEAN UP STANDARD 10X STOCK SOLUTION (37CL4
    • TETRACHLORODIBENZO-P-DIOXIN, 2,3,7,8-
    • NS00020755
    • BDBM23927
    • DB-239453
    • CAS-1746-01-6
    • 2,3,7,8-TCDD
    • Q52822
    • Dibenzo(b,e)(1,4)dioxin, 2,3,7,8-tetrachloro-
    • 2,3,7,8-Czterochlorodwubenzo-p-dwuoksyny [Polish]
    • SCHEMBL8939
    • GTPL9642
    • 2,3,7,8-Tetrachlorodibenzo-p-dioxin 10 microg/mL in Toluene
    • 2,3,7,8-Tetrachloro-Dibenzo[1,4]Dioxine
    • Dioxin
    • CHEBI:28119
    • 2,3,7,8-Tetrachlorooxanthrene #
    • 2,3,7,8-tetrachlorodibenzodioxine
    • BRN 0271116
    • 2,3,7,8-Tetrachlorodibenzo(b,e)(1,4)dioxan
    • EINECS 217-122-7
    • UNII-DO80M48B6O
    • 2,3,7,8-TETRACHLORODIBENZO-P-DIOXIN
    • Dioksyny [Polish]
    • DO80M48B6O
    • 2,3,7,8-Tetrachlorodibenzo(b,e)(1,4)dioxin
    • 2,3,7,8-Czterochlorodwubenzo-p-dwuoksyny
    • Tetradioxin
    • HSDB 4151
    • NCGC00260338-01
    • Dioksyny
    • Dioxin (herbicide contaminant)
    • PCDD 48
    • 2,3,7,8-Tetrachlorodibenzodioxin
    • DTXSID2021315
    • CCRIS 576
    • DTXCID001315
    • 2,3,7,8-Tetrachlorodibenzo[1,4]dioxin
    • CHEMBL30327
    • Tetrachlorodibenzodioxin
    • Dibenzo[b,e][1,4]dioxin, 2,3,7,8-tetrachloro-
    • AKOS022181518
    • Tox21_202792
    • 2,3,7,8-tetrachlorodibenzo[b,e][1,4]dioxine
    • BRD-K90697689-001-01-5
    • Inchi: 1S/C12H4Cl4O2/c13-5-1-9-10(2-6(5)14)18-12-4-8(16)7(15)3-11(12)17-9/h1-4H
    • InChI Key: HGUFODBRKLSHSI-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC2=C(C=1)OC1C=C(C(=CC=1O2)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 321.893590g/mol
  • Monoisotopic Mass: 319.896540g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • LogP: log Kow = 6.8
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